Cas no 2171656-20-3 (4-{2-(cyclopropylmethoxy)ethylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

4-{2-(Cyclopropylmethoxy)ethylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid is a specialized synthetic intermediate primarily used in peptide chemistry and solid-phase synthesis. Its key structural features include a fluorenylmethoxycarbonyl (Fmoc) protecting group, which enables selective deprotection under mild basic conditions, and a cyclopropylmethoxyethylcarbamoyl moiety that enhances solubility and stability during coupling reactions. The carboxylic acid functionality allows for further derivatization or conjugation, making it valuable for constructing complex biomolecules. This compound is particularly advantageous in controlled peptide elongation, offering compatibility with standard Fmoc-based protocols while minimizing side reactions. Its design balances reactivity and steric protection, facilitating high-purity synthesis in research and pharmaceutical applications.
4-{2-(cyclopropylmethoxy)ethylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid structure
2171656-20-3 structure
Product Name:4-{2-(cyclopropylmethoxy)ethylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
CAS No:2171656-20-3
MF:C26H30N2O6
MW:466.526207447052
CID:6212377
PubChem ID:165534872
Update Time:2025-06-11

4-{2-(cyclopropylmethoxy)ethylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-{2-(cyclopropylmethoxy)ethylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
    • 2171656-20-3
    • EN300-1516557
    • 4-{[2-(cyclopropylmethoxy)ethyl]carbamoyl}-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
    • Inchi: 1S/C26H30N2O6/c29-24(30)12-11-23(25(31)27-13-14-33-15-17-9-10-17)28-26(32)34-16-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-8,17,22-23H,9-16H2,(H,27,31)(H,28,32)(H,29,30)
    • InChI Key: BYJRGIOXRDKRDM-UHFFFAOYSA-N
    • SMILES: O(CCNC(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)CC1CC1

Computed Properties

  • Exact Mass: 466.21038668g/mol
  • Monoisotopic Mass: 466.21038668g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 13
  • Complexity: 689
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 114Ų

4-{2-(cyclopropylmethoxy)ethylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Pricemore >>

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Additional information on 4-{2-(cyclopropylmethoxy)ethylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

Research Brief on 4-{2-(cyclopropylmethoxy)ethylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS: 2171656-20-3)

The compound 4-{2-(cyclopropylmethoxy)ethylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS: 2171656-20-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a cyclopropylmethoxyethylcarbamoyl group and a fluorenylmethoxycarbonyl (Fmoc) protected amino acid moiety, has shown promising potential in drug discovery and development. The Fmoc group, in particular, is widely recognized for its utility in peptide synthesis, suggesting that this compound may serve as a valuable intermediate in the synthesis of bioactive peptides or peptidomimetics.

Recent studies have focused on elucidating the synthetic pathways and biological activities of this compound. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route for 4-{2-(cyclopropylmethoxy)ethylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid, highlighting its high yield and scalability. The study emphasized the compound's stability under various conditions, making it a robust candidate for further pharmaceutical applications. Additionally, the cyclopropylmethoxyethylcarbamoyl moiety has been implicated in enhancing the compound's bioavailability, a critical factor in drug development.

In vitro and in vivo studies have further explored the pharmacological properties of this compound. Preliminary results indicate that it exhibits moderate inhibitory activity against certain proteases, which are often targeted in the treatment of diseases such as cancer and inflammatory disorders. The presence of the Fmoc group also suggests potential applications in targeted drug delivery systems, where it could be used to protect and transport therapeutic agents to specific tissues or cells. These findings underscore the compound's versatility and its potential to contribute to the development of new therapeutic strategies.

Another area of interest is the compound's role in chemical biology as a tool for studying protein-protein interactions. Researchers have utilized 4-{2-(cyclopropylmethoxy)ethylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid as a probe to investigate the binding affinities of various proteins, leveraging its unique structural features to modulate interaction dynamics. This application has provided valuable insights into the molecular mechanisms underlying disease pathways, paving the way for the design of more effective inhibitors and modulators.

Despite these promising developments, challenges remain in the optimization of this compound for clinical use. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed through further research. However, the current body of work highlights the compound's potential as a versatile tool in both drug discovery and chemical biology. Future studies are expected to explore its applications in more complex biological systems and to refine its pharmacological profile.

In conclusion, 4-{2-(cyclopropylmethoxy)ethylcarbamoyl}-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS: 2171656-20-3) represents a promising candidate in the field of chemical biology and pharmaceutical research. Its unique structural features, combined with its demonstrated biological activities, make it a valuable subject for ongoing and future investigations. As research progresses, this compound may play a pivotal role in the development of novel therapeutics and research tools, contributing to advancements in medicine and science.

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